1. Home
  2. Product
  3. 1,3,6-Naphthalenetrisulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(sulfonylimino))bis-
1,3,6-Naphthalenetrisulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(sulfonylimino))bis- 1,3,6-Naphthalenetrisulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(sulfonylimino))bis-
Brand Name: Vulcanchem
CAS No.: 144790-67-0
VCID: VC21102502
InChI: InChI=1S/C32H24N2O22S8/c35-57(36,33-27-13-23(59(39,40)41)9-19-11-25(61(45,46)47)15-29(31(19)27)63(51,52)53)21-5-1-17(2-6-21)18-3-7-22(8-4-18)58(37,38)34-28-14-24(60(42,43)44)10-20-12-26(62(48,49)50)16-30(32(20)28)64(54,55)56/h1-16,33-34H,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)
SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)NC5=C6C(=CC(=C5)S(=O)(=O)O)C=C(C=C6S(=O)(=O)O)S(=O)(=O)O
Molecular Formula: C32H24N2O22S8
Molecular Weight: 1045.1 g/mol

1,3,6-Naphthalenetrisulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(sulfonylimino))bis-

CAS No.: 144790-67-0

Cat. No.: VC21102502

Molecular Formula: C32H24N2O22S8

Molecular Weight: 1045.1 g/mol

* For research use only. Not for human or veterinary use.

1,3,6-Naphthalenetrisulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(sulfonylimino))bis- - 144790-67-0

Specification

CAS No. 144790-67-0
Molecular Formula C32H24N2O22S8
Molecular Weight 1045.1 g/mol
IUPAC Name 8-[[4-[4-[(3,6,8-trisulfonaphthalen-1-yl)sulfamoyl]phenyl]phenyl]sulfonylamino]naphthalene-1,3,6-trisulfonic acid
Standard InChI InChI=1S/C32H24N2O22S8/c35-57(36,33-27-13-23(59(39,40)41)9-19-11-25(61(45,46)47)15-29(31(19)27)63(51,52)53)21-5-1-17(2-6-21)18-3-7-22(8-4-18)58(37,38)34-28-14-24(60(42,43)44)10-20-12-26(62(48,49)50)16-30(32(20)28)64(54,55)56/h1-16,33-34H,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)
Standard InChI Key OOTNQRLFHDJNNE-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)NC5=C6C(=CC(=C5)S(=O)(=O)O)C=C(C=C6S(=O)(=O)O)S(=O)(=O)O
Canonical SMILES C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)NC5=C6C(=CC(=C5)S(=O)(=O)O)C=C(C=C6S(=O)(=O)O)S(=O)(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19